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Compound of Interest

Compound Name: 2-tert-Butylcyclohexyl acetate

Cat. No.: B037660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 2-
tert-Butylcyclohexyl acetate, a compound of interest in various chemical and fragrance

industries. The following sections detail its molecular formula and weight, presented in a clear,

tabular format for ease of reference and comparison.

Quantitative Molecular Data
The essential molecular characteristics of 2-tert-Butylcyclohexyl acetate are summarized

below. This data is fundamental for experimental design, stoichiometric calculations, and

analytical interpretations.

Property Value Reference

Molecular Formula C₁₂H₂₂O₂ [1][2][3][4]

Molecular Weight 198.30 g/mol [1][2][4]

Elemental Composition

Carbon (C) 12

Hydrogen (H) 22

Oxygen (O) 2
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Note: The molecular weight is a calculated value based on the isotopic composition of the

constituent elements.

Logical Relationship of Molecular Properties
The relationship between the common name of the compound, its empirical formula, and its

calculated molecular weight is a foundational concept in chemistry. The following diagram

illustrates this straightforward dependency.
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Caption: Relationship between compound name, formula, and molecular weight.

This guide serves as a fundamental resource for professionals requiring accurate and readily

accessible data on 2-tert-Butylcyclohexyl acetate. No experimental protocols are detailed as

the requested information pertains to fundamental molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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